Cas no 88785-76-6 (5-nitro-2-(trifluoroacetamido)benzoic acid)

• Product Name: 5-nitro-2-(trifluoroacetamido)benzoic acid
• CAS No: 88785-76-6
• Molecular Formula: C₉H₅N₂O₅F₃
• Molecular Weight: 278.1416
• CID: 1935747
• PubChem ID: 55176524

5-nitro-2-(trifluoroacetamido)benzoic acid Properties

Names and Identifiers

• Benzoic acid, 5-nitro-2-[(trifluoroacetyl)amino]-
• 5-nitro-2-[(2,2,2-trifluoroacetyl)amino]benzoic acid
• 5-nitro-2-(trifluoroacetamido)benzoic acid
• AKOS006189672
• 5-Nitro-2-(2,2,2-trifluoroacetamido)benzoic acid
• DTXSID10716867
• EN300-12405470
• 88785-76-6

• InChIKey： UIYAKKKMUYQFQM-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H5F3N2O5/c10-9(11,12)8(17)13-6-2-1-4(14(18)19)3-5(6)7(15)16/h1-3H,(H,13,17)(H,15,16)
• SMILES： C1=CC(=C(C=C1[N+](=O)[O-])C(=O)O)NC(=O)C(F)(F)F

Computed Properties

• Exact Mass: 278.01505575Da
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 2
• Monoisotopic Mass: 278.01505575Da
• Heavy Atom Count: 19
• Complexity: 392
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives